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Compound of Interest

Compound Name: Mal-PEG2-NH2

Cat. No.: B1675939 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Mal-PEG2-NH2
(Maleimide-PEG2-Amine), a heterobifunctional linker commonly used in bioconjugation, drug

delivery, and the development of antibody-drug conjugates (ADCs). Given the absence of a

dedicated Safety Data Sheet (SDS) for this specific molecule, this document synthesizes data

from SDS for structurally related polyethylene glycol (PEG) derivatives and supplier

recommendations to establish best practices for laboratory handling.

Hazard Identification and Classification
While specific toxicity data for Mal-PEG2-NH2 is not readily available, the safety profile can be

inferred from related compounds. An SDS for a similar compound, Mal-PEG2-NHS ester,

classifies it with the following hazards under the Globally Harmonized System (GHS):

Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[1]

Specific Target Organ Toxicity, Single Exposure (Category 3), Respiratory Tract Irritation:

H335 - May cause respiratory irritation.[1]

An MSDS for multi-arm PEG derivatives, including maleimide-PEG-amine, suggests a low

hazard profile, with no adverse health effects expected from inhalation or skin contact under
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normal conditions.[2] However, it is prudent to handle the compound as potentially irritating.

Signal Word: Warning[1]

Pictogram:

alt text

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of Mal-PEG2-NH2
and related compounds.

Property Value Source

Appearance
White to off-white solid powder

or chunk
[3]

Molecular Formula C13H21N3O5 [4]

Molecular Weight 299.3 g/mol [4]

Solubility

Soluble in water, DMSO,

dichloromethane, chloroform,

acetone, DMF

[3]

Purity ≥95% [4][5]

Melting Point
60-63°C (for related PEG

derivatives)
[2]

Density
1.0 - 1.2 g/cm³ (for related

PEG derivatives)
[2]

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to proper handling procedures is critical to minimize exposure and ensure a safe

laboratory environment.
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3.1. Engineering Controls

Work should be conducted in a well-ventilated area.[1][2]

A system of local and/or general exhaust is recommended to keep employee exposures low.

A chemical fume hood is preferred for weighing and aliquoting powdered compound to

prevent dust inhalation.[2][6]

3.2. Personal Protective Equipment (PPE)

The following PPE should be worn when handling Mal-PEG2-NH2:

Eye/Face Protection: Safety glasses or goggles.[1][2]

Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat.[1][2]

Respiratory Protection: Not typically required with adequate ventilation. If dust is generated,

a NIOSH-approved respirator may be necessary.

Experimental Workflow: Safe Handling of Mal-PEG2-NH2
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Figure 1: Safe Handling Workflow for Mal-PEG2-NH2
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Caption: A logical workflow for the safe handling of Mal-PEG2-NH2, from preparation to

disposal.

First Aid Measures
In the event of exposure, follow these first aid guidelines:

Exposure Route First Aid Measures Source

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek medical advice if

irritation persists.

[1][2]

Skin Contact

Immediately wash off with

soap and plenty of water for at

least 15 minutes. Remove

contaminated clothing. Get

medical attention if irritation

develops or persists.

[1][2]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Get medical

advice if irritation develops.

[1][2]

Ingestion

Do NOT induce vomiting.

Wash out mouth with water.

Never give anything by mouth

to an unconscious person. Get

medical advice.

[1][2]

Storage and Stability
Proper storage is essential to maintain the integrity of Mal-PEG2-NH2.
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Storage Temperature: Store at -20°C for long-term storage.[2][3][7] Short-term storage (days

to weeks) can be at 0-4°C.[3]

Storage Conditions: Keep in a tightly closed container, preferably under an inert atmosphere

(nitrogen or argon).[2][8] Store in a cool, dry, and ventilated area.[2] Protect from light and

moisture.[2][3][5]

Handling Precautions: Before opening, allow the container to warm to room temperature to

prevent moisture condensation.[2][6] After use, flush the container with an inert gas before

resealing.[2]

Logical Relationships in Mal-PEG2-NH2 Safety
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Figure 2: Key Safety Interdependencies
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Caption: Interrelationship between the compound's properties, hazards, and control measures.

Accidental Release Measures and Disposal
6.1. Spill Response
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Solid Spills: Avoid creating dust. Moisten with water to reduce airborne dust. Clean up spills

using non-sparking tools and place the material in a closed container for disposal.[2]

Liquid Spills (Solutions): Absorb with an inert material (e.g., vermiculite, dry sand) and place

in a chemical waste container. Do not use combustible materials like sawdust.[2]

General: Ventilate the area of the spill. Wear appropriate PPE as specified in Section 3.2.[2]

6.2. Disposal

Dispose of unused material and contaminated waste in accordance with federal, state, and

local regulations.[1][2]

Do not flush solutions down the sewer.[2][6] All disposable materials that have come into

contact with the compound should be collected in a designated hazardous waste container.

[6]

Experimental Protocols Cited
While no specific safety testing protocols for Mal-PEG2-NH2 were found, a general

experimental protocol for using a related compound (Mal-(PEG)n-NHS Ester) in a two-step

protein crosslinking reaction is available. This highlights the need for careful handling during

dissolution and reaction steps.

General Two-Step Crosslinking Protocol:

Reagent Preparation: Equilibrate the Mal-(PEG)n-NHS ester vial to room temperature before

opening. Dissolve the needed amount of reagent immediately before use in an appropriate

buffer (note: avoid phosphate-buffered saline for initial dissolution if salts exceed 50mM).[9]

Reaction with First Protein (Amine-containing): React the amine-containing protein with a 10-

to 50-fold molar excess of the crosslinker. The reaction can be incubated for 30 minutes at

room temperature or 2 hours at 4°C.[9]

Removal of Excess Crosslinker: Use a desalting column or dialysis to remove non-reacted

crosslinker.[9]
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Reaction with Second Protein (Sulfhydryl-containing): Combine the desalted, maleimide-

activated first protein with the sulfhydryl-containing protein. Incubate for 30 minutes at room

temperature or 2 hours at 4°C.[9]

Stopping the Reaction (Optional): To quench the reaction, a buffer containing reduced

cysteine can be added.[9]

This protocol underscores the importance of the handling guidelines provided in this document,

as researchers will be directly manipulating the compound in various forms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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